Cas no 110690-36-3 ((S)-2,6-Diaminohexan-1-ol)

(S)-2,6-Diaminohexan-1-ol Properties

Names and Identifiers

• (S)-2,6-Diaminohexan-1-ol
• 1-Hexanol,2,6-diamino-, (S)- (9CI)
• 1-Hexanol,2,6-diamino-, (2S)-
• REF DUPL: L-Lysinol
• DTXSID60469336
• Lysol
• L-Lysinol
• AKOS006272502
• H-Lys-ol
• lysinol
• SCHEMBL99543
• Q27462788
• 1-Hexanol, 2,6-diamino-, (2S)-
• 1-Hexanol, 2,6-diamino-, (S)-
• Lys-ol
• 110690-36-3
• CHEBI:189186
• CS-0352973
• EN300-7605888
• (2s)-2,6-Diaminohexan-1-Ol
• LTGPFZWZZNUIIK-LURJTMIESA-N
• 12772-68-8
• DB-328073
• (S)-2,6-diaminohexan-1-ol
• 1-HEXANOL, 2,6-DIAMINO-, (2S)-
• +Expand

• MDL： MFCD00270277
• InChIKey： LTGPFZWZZNUIIK-LURJTMIESA-N
• Inchi： InChI=1S/C6H16N2O/c7-4-2-1-3-6(8)5-9/h6,9H,1-5,7-8H2/t6-/m0/s1
• SMILES： C(CCN)C[C@@H](CO)N

Computed Properties

• Exact Mass: 132.12638
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 132.126263138g/mol
• Heavy Atom Count: 9
• Complexity: 59
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.2
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• LogP: 0.83560
• PSA: 72.27
• Boiling Point: 272.2±25.0 ºC (760 Torr),
• Flash Point: 118.4±23.2 ºC,
• Solubility: Soluble (999 g/l) (25 º C),
• Density: 0.995±0.06 g/cm3 (20 ºC 760 Torr),